Cas no 4102-96-9 (lesquerolic acid methyl ester)

lesquerolic acid methyl ester structure
lesquerolic acid methyl ester structure
Product Name:lesquerolic acid methyl ester
CAS No:4102-96-9
MF:C21H40O3
MW:340.540507316589
CID:926499
PubChem ID:11290773
Update Time:2025-04-19

lesquerolic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • lesquerolic acid methyl ester
    • methyl (Z,14R)-14-hydroxyicos-11-enoate
    • (R)-(+)-14-Hydroxy-cis-11-eicosenoic acid methyl ester
    • 14-Hydroxy-eicos-11c-ensaeure-methylester
    • D-Lesquerolinsaeuremethylester
    • Lesquerolsaeure-methylester
    • methyl lesquerolate
    • Methyl-(+)-14D-hydroxy-cis-11-eieosenoat
    • 4102-96-9
    • HY-W127473
    • CS-0185702
    • DTXSID40461434
    • Inchi: 1S/C21H40O3/c1-3-4-5-14-17-20(22)18-15-12-10-8-6-7-9-11-13-16-19-21(23)24-2/h12,15,20,22H,3-11,13-14,16-19H2,1-2H3/b15-12-/t20-/m1/s1
    • InChI Key: NIOKVQPUJKYTOZ-NLBZTSMMSA-N
    • SMILES: O[C@@H](C/C=C\CCCCCCCCCC(=O)OC)CCCCCC

Computed Properties

  • Exact Mass: 340.29774513g/mol
  • Monoisotopic Mass: 340.29774513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 46.5Ų

lesquerolic acid methyl ester Security Information

  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: 16-26-36
  • Hazardous Material Identification: F Xi
  • Risk Phrases:11-36/37/38

lesquerolic acid methyl ester Pricemore >>

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